Cas no 2361636-39-5 (3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1))

• Product Name: 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1)
• CAS No: 2361636-39-5
• MF: C₃H₅ClN₂S
• MW: 136.603197813034
• CID: 6051251
• PubChem ID: 139026280
• Update Time: 2025-06-13

3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1)
• 1,2-Dihydropyrazole-3-thione;hydrochloride
• starbld0012623
• 1H-Pyrazole-3(2H)-thione hydrochloride
• EN300-7433585
• 2361636-39-5
• 1H-pyrazole-3-thiol hydrochloride

• Inchi： 1S/C3H4N2S.ClH/c6-3-1-2-4-5-3;/h1-2H,(H2,4,5,6);1H
• InChI Key： BPKRKGJLFFVZQI-UHFFFAOYSA-N
• SMILES： S=C1NNC=C1.Cl

Computed Properties

• Exact Mass: 135.9861970g/mol
• Monoisotopic Mass: 135.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1)

Introduction to 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2361636-39-5, identified as 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1), represents a fascinating class of heterocyclic compounds that have garnered significant attention in the field of chemical biology and pharmaceutical research. Pyrazole derivatives, particularly those featuring a thione moiety, are known for their diverse biological activities and structural versatility, making them invaluable scaffolds in drug discovery and development.

3H-Pyrazole-3-thione is a derivative of pyrazole, a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The introduction of a thione group at the 3-position introduces reactive sites that can participate in various chemical transformations, enhancing its utility in medicinal chemistry. The hydrochloride salt form (1:1) ensures enhanced solubility and stability, which are critical factors for both preclinical studies and potential clinical applications.

In recent years, 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1) has been extensively studied for its potential pharmacological properties. One of the most compelling areas of research involves its role as an inhibitor of enzymes involved in inflammatory pathways. Pyrazole-thiones have shown promise in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. By inhibiting these enzymes, 3H-Pyrazole-3-thione derivatives can potentially reduce the production of pro-inflammatory cytokines and oxidative stress markers, thereby offering therapeutic benefits in conditions like arthritis, asthma, and other chronic inflammatory disorders.

Moreover, the structural framework of 3H-Pyrazole-3-thione allows for modifications that can enhance its binding affinity to target proteins. Researchers have leveraged this flexibility to design analogs with improved selectivity and reduced toxicity. For instance, studies have demonstrated that substituting the thione group with other sulfur-containing heterocycles can lead to compounds with enhanced anti-inflammatory and analgesic properties. These modifications highlight the compound's potential as a lead molecule in the development of novel therapeutics.

The significance of 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1) extends beyond its anti-inflammatory potential. Recent investigations have explored its antimicrobial properties, revealing that certain derivatives exhibit activity against Gram-positive bacteria and fungi. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The thione group's ability to undergo redox reactions may contribute to its mechanism of action by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

Another area of interest is the compound's role in anticancer research. Pyrazole derivatives have been shown to induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis. The hydrochloride salt form of 3H-Pyrazole-3-thione has been tested in vitro and in vivo for its ability to inhibit tumor growth. Preliminary results suggest that it can selectively target cancer cells while sparing healthy tissues, making it a promising candidate for further development as an anticancer agent.

The synthesis of 3H-Pyrazole-3-thione is another area where advancements have been made. Modern synthetic methodologies have enabled the efficient preparation of this compound and its derivatives on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity, facilitating both academic research and industrial applications.

The pharmacokinetic profile of 3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1), is also an important consideration for its potential therapeutic use. Studies have shown that the hydrochloride salt exhibits good oral bioavailability and moderate metabolic stability in vivo. This makes it a suitable candidate for further preclinical development. Additionally, its favorable pharmacokinetic properties suggest that it could be administered orally, which would enhance patient compliance compared to injectable formulations.

In conclusion,3H-Pyrazole-3-thione, 1,2-dihydro-, hydrochloride (1:1) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, structural flexibility, and favorable pharmacokinetic profile make it an attractive scaffold for developing novel therapeutics targeting inflammation, cancer, antimicrobial infections,and other diseases. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.